Cas no 900152-53-6 (3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid)

• Product Name: 3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid
• CAS No: 900152-53-6
• MF: C₁₃H₂₃BO₄Si
• MW: 282.21582531929
• MDL: MFCD11855851
• CID: 839864
• PubChem ID: 25169829
• Update Time: 2025-07-02

3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(T-BUTYLDIMETHYLSILYLOXY)-4-METHOXYPHENYLBORONIC ACID
• 3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic
• B-4225
• YENCFJOVWUOWKV-UHFFFAOYSA-N
• F71964
• AKOS015837862
• (3-{[tert-Butyl(dimethyl)silyl]oxy}-4-methoxyphenyl)boronic acid
• A860940
• FT-0750543
• [3-[tert-butyl(dimethyl)silyl]oxy-4-methoxyphenyl]boronic acid
• [3-[tert-butyl(dimethyl)silyl]oxy-4-methoxy-phenyl]boronic acid
• BS-23002
• SCHEMBL14721223
• MFCD11855851
• 3-(tert-butyldimethylsilyloxy)-4-methoxyphenylboronic acid
• 3-tert-butyl-dimethylsilyloxy-4-methoxyphenylboronic acid
• CS-0135281
• DTXSID30648954
• (3-((tert-Butyldimethylsilyl)oxy)-4-methoxyphenyl)boronic acid
• 3-(T-BUTYLDIMETHYLSILYLOXY)-4-METHOXYPHENYLBORONICACID
• 900152-53-6
• DA-01333
• 3-[(TERT-BUTYLDIMETHYLSILYL)OXY]-4-METHOXYPHENYLBORONIC ACID
• 3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid

• MDL： MFCD11855851
• Inchi： 1S/C13H23BO4Si/c1-13(2,3)19(5,6)18-12-9-10(14(15)16)7-8-11(12)17-4/h7-9,15-16H,1-6H3
• InChI Key： YENCFJOVWUOWKV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=C(B(O)O)C=CC=1OC

Computed Properties

• Exact Mass: 282.14600
• Monoisotopic Mass: 282.1458659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92000
• LogP: 1.75900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid

Comprehensive Overview of 3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid (CAS No. 900152-53-6)

3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid (CAS No. 900152-53-6) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound features a unique t-Butyldimethylsilyl (TBS) protecting group and a methoxyphenyl backbone, making it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions. Its molecular structure, C13H23BO4Si, offers excellent stability and reactivity, catering to modern green chemistry trends and catalytic applications.

In recent years, the demand for boronic acid compounds like 3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid has surged due to their role in developing bioconjugates, sensors, and drug candidates. Researchers frequently search for "boronic acid Suzuki coupling" or "TBS-protected boronic acids," reflecting its prominence in peptide synthesis and biomedical engineering. The compound’s hydrolytic stability and compatibility with aqueous conditions align with the growing focus on sustainable chemistry and low-toxicity reagents.

One of the key advantages of CAS No. 900152-53-6 is its adaptability in heterocycle formation, a hotspot in drug discovery. Pharmaceutical companies leverage its regioselective reactivity to design kinase inhibitors and anticancer agents, addressing popular queries like "boronic acids in targeted therapy." Additionally, its silicon-oxygen bond enhances solubility in non-polar solvents, simplifying purification processes—a critical factor for high-throughput screening workflows.

From a technical perspective, 3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid exhibits remarkable chemo- and stereoselectivity, making it ideal for asymmetric synthesis. Its electron-rich aromatic system facilitates Pd-catalyzed transformations, a topic frequently explored in academic publications and patent filings. Users often inquire about "handling air-sensitive boronic acids" or "storing TBS-protected compounds," underscoring the need for proper anhydrous conditions and argon/nitrogen atmospheres during storage.

In material science, this compound contributes to advancements in organic electronics and supramolecular assemblies. Its boron-centered Lewis acidity enables interactions with diol-containing molecules, relevant for glucose sensing and polymer functionalization. Such applications resonate with trending searches like "boronic acids in smart materials" or "bioresponsive polymers," highlighting its interdisciplinary relevance.

To summarize, CAS No. 900152-53-6 represents a critical building block for cutting-edge research. Its synergy with green synthesis protocols, pharmaceutical innovation, and advanced materials ensures sustained interest across industries. As laboratories prioritize atom-efficient methodologies and eco-friendly catalysts, this compound’s role will undoubtedly expand, answering pressing questions in modern chemistry.